2-(1-(Trifluoromethyl)cyclopropyl)acetonitrile

• Molecular Formula: C6H6F3N
• Molecular Weight: 149.11 g/mol
• IUPAC Name: 2-[1-(trifluoromethyl)cyclopropyl]acetonitrile
• InChI: InChI=1S/C6H6F3N/c7-6(8,9)5(1-2-5)3-4-10/h1-3H2
• InChI Key: JYMXYBIKCBNMNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC#N)C(F)(F)F

Description

2-(1-(Trifluoromethyl)cyclopropyl)acetonitrile is a useful research compound. Its molecular formula is C6H6F3N and its molecular weight is 149.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Treat a solution of (1-(trifluoromethyl)cyclopropyl)methyl 4-methylbenzenesulfonate (12 g, 40.8 mmol) in DMF (150 mL) with potassium cyanide (3.5 g, 53 mmol) and heat at 50-70° C. for 3 days. Treat the mixture with water, extract with EtOAc (3×), wash the combined organics with water, then brine, dry and concentrate under reduced pressure to give the title compound (2.4 g, 39% yield). 1H NMR (400 MHz, CDCl3): δ 2.81 (s, 2H), 1.24-1.18 (m, 2H), 0.95-0.92 (m, 2H).

Synthesis routes and methods II

Procedure details

Treat a solution of (1-(trifluoromethyl)cyclopropyl)methyl 4-methylbenzenesulfonate (12 g, 40.8 mmol) in DMF (150 mL) with potassium cyanide (3.5 g, 53 mmol) and heat at 50-70° C. for 3 days. Add water, extract with EtOAc (3×), wash the combined organics with water, then brine, dry and concentrate under reduced pressure to give the title compound (2.4 g, 39%). 1H NMR (400 MHz, CDCl3): δ 2.81 (s, 2H), 1.24-1.18 (m, 2H), 0.95-0.92 (m, 2H).